5-acetyl-6-(4-((4-chlorobenzyl)oxy)-3-methoxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one

• IUPAC Name: 5-acetyl-6-[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]-4-hydroxy-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C21H20ClF3N2O5/c1-11(28)17-18(26-19(29)27-20(17,30)21(23,24)25)13-5-8-15(16(9-13)31-2)32-10-12-3-6-14(22)7-4-12/h3-9,17-18,30H,10H2,1-2H3,(H2,26,27,29)
• InChI Key: BRNRVIBSNAYTLG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1C(NC(=O)NC1(C(F)(F)F)O)C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H20ClF3N2O5
• Molecular Weight: 472.8 g/mol

Description

5-acetyl-6-(4-((4-chlorobenzyl)oxy)-3-methoxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one is a useful research compound. Its molecular formula is C21H20ClF3N2O5 and its molecular weight is 472.85. The purity is usually 95%.
BenchChem offers high-quality 5-acetyl-6-(4-((4-chlorobenzyl)oxy)-3-methoxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-acetyl-6-(4-((4-chlorobenzyl)oxy)-3-methoxyphenyl)-4-hydroxy-4-(trifluoromethyl)tetrahydropyrimidin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biokinetics and Metabolism

• Metabolic Pathways of Fluoropyrimidines : S-1, an oral anticancer drug consisting of tegafur, gimestat, and otastat potassium, demonstrates the biochemical modulation of 5-fluorouracil (5-FU). The study highlights S-1's effectiveness in maintaining prolonged 5-FU concentrations in blood and tumors, improving tumor-selective toxicity. This exploration into fluoropyrimidine's metabolism provides insights into the metabolic pathways and enzymatic interactions crucial for therapeutic efficacy (Sakata et al., 1998).

• Human Exposure and Metabolism of Organohalogen Contaminants : A study investigating human exposure to phenolic and methoxylated organohalogen contaminants (OHCs) through diet and their concentrations in breast milk and serum underscores the importance of understanding the bioaccumulation and metabolism of environmental contaminants. Such research is pivotal for assessing human health risks and environmental safety (Fujii et al., 2014).

Potential Therapeutic Effects

• Anticancer Properties of Novel Compounds : Research into novel oral fluoropyrimidine anticancer drugs like S-1 reveals potential therapeutic applications in treating advanced gastric cancer. The study's findings on antitumor effects and adverse reactions provide a basis for developing more effective and tolerable cancer treatments (Sakata et al., 1998).

• Environmental Contaminants and Human Health : Understanding the dietary exposure to OHCs and their differential partitioning between breast milk and serum contributes to the broader field of environmental health sciences. Such studies help in evaluating the impact of environmental contaminants on human health and developing strategies to mitigate these risks (Fujii et al., 2014).